Cas no 5350-42-5 (Benzenemethanaminium,N,N,N-trimethyl-a-oxo-,bromide (1:1))
5350-42-5 structure
Product Name:Benzenemethanaminium,N,N,N-trimethyl-a-oxo-,bromide (1:1)
CAS No:5350-42-5
MF:C10H14BrNO
MW:244.128262042999
CID:383244
PubChem ID:20439189
Update Time:2025-04-19
Benzenemethanaminium,N,N,N-trimethyl-a-oxo-,bromide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanaminium,N,N,N-trimethyl-a-oxo-,bromide (1:1)
- benzoyl(trimethyl)azanium
- AC1L8RMB
- AG-F-83890
- Ammonium,benzoyltrimethyl-, bromide (8CI)
- Benzenemethanaminium, N,N,N-trimethyl-a-oxo-, bromide (9CI)
- BENZOYL-TRIMETHYL-AZANIUM
- CTK4J8256
- 5350-42-5
- NSC-25
- NSC25
- benzoyl(trimethyl)azanium;bromide
- SCHEMBL11120892
- Benzenemethanaminium,N,N-trimethyl-.alpha.-oxo-, bromide
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- Inchi: 1S/C10H14NO.BrH/c1-11(2,3)10(12)9-7-5-4-6-8-9;/h4-8H,1-3H3;1H/q+1;/p-1
- InChI Key: UFJGAGFPFYQSCU-UHFFFAOYSA-M
- SMILES: [Br-].O=C(C1C=CC=CC=1)[N+](C)(C)C
Computed Properties
- Exact Mass: 164.10762
- Monoisotopic Mass: 164.108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 1.7
Experimental Properties
- Melting Point: 206 ºC
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 17.07
- LogP: -1.46300
Benzenemethanaminium,N,N,N-trimethyl-a-oxo-,bromide (1:1) Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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